Cas no 113967-64-9 (7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile)
113967-64-9 structure
Product Name:7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
CAS No:113967-64-9
MF:C7H6N6S
MW:206.227737903595
CID:130339
PubChem ID:2800873
Update Time:2025-04-19
7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
- 7-amino-2-(methylthio)[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
- [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile,7-amino-2-(methylthio)-
- 7-amino-2-methylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
- 7-AMINO-6-CYANO-2-(METHYLTHIO)-1,2,4-TRIAZOLO(1,5-A)PYRIMIDINE
- DTXSID40384194
- 7-Amino-2-(methylsulfanyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
- 113967-64-9
- AKOS002676071
- COPPERSTEARATE
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- Inchi: 1S/C7H6N6S/c1-14-7-11-6-10-3-4(2-8)5(9)13(6)12-7/h3H,9H2,1H3
- InChI Key: JXSRRBVHLUJJFC-UHFFFAOYSA-N
- SMILES: S(C)C1N=C2N=CC(C#N)=C(N)N2N=1
Computed Properties
- Exact Mass: 206.03768
- Monoisotopic Mass: 206.03746539g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 92.89
7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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